Cas no 321429-92-9 (Methyl 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzenecarboxylate)
Methyl 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzenecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- METHYL 4-[4-(4-FLUOROPHENYL)-1,3-THIAZOL-2-YL]BENZENECARBOXYLATE
- Methyl 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzenecarboxylate
-
- MDL: MFCD00142065
- Inchi: InChI=1S/C17H12FNO2S/c1-21-17(20)13-4-2-12(3-5-13)16-19-15(10-22-16)11-6-8-14(18)9-7-11/h2-10H,1H3
- InChI Key: FBCHZIWKCSMHST-UHFFFAOYSA-N
- SMILES: COC(=O)c1ccc(cc1)c2nc(cs2)c3ccc(cc3)F
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 471.5±55.0 °C at 760 mmHg
- Flash Point: 239.0±31.5 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
Methyl 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzenecarboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzenecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M147425-25mg |
Methyl 4-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzenecarboxylate |
321429-92-9 | 25mg |
$ 230.00 | 2022-06-04 | ||
| TRC | M147425-50mg |
Methyl 4-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzenecarboxylate |
321429-92-9 | 50mg |
$ 380.00 | 2022-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1646494-1mg |
Methyl 4-(4-(4-fluorophenyl)thiazol-2-yl)benzoate |
321429-92-9 | 98% | 1mg |
¥546.00 | 2024-05-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1646494-5mg |
Methyl 4-(4-(4-fluorophenyl)thiazol-2-yl)benzoate |
321429-92-9 | 98% | 5mg |
¥672.00 | 2024-05-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1646494-10mg |
Methyl 4-(4-(4-fluorophenyl)thiazol-2-yl)benzoate |
321429-92-9 | 98% | 10mg |
¥747.00 | 2024-05-19 | |
| Ambeed | A895492-1g |
Methyl 4-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzoate |
321429-92-9 | 90% | 1g |
$611.0 | 2024-04-15 | |
| abcr | AB579403-500 mg |
Methyl 4-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzenecarboxylate; . |
321429-92-9 | 500MG |
€678.60 | 2023-03-20 | ||
| abcr | AB579403-1 g |
Methyl 4-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzenecarboxylate; . |
321429-92-9 | 1g |
€1,312.80 | 2023-03-20 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00852999-1g |
Methyl 4-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzoate |
321429-92-9 | 90% | 1g |
¥4193.0 | 2023-03-20 | |
| abcr | AB579403-500mg |
Methyl 4-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzenecarboxylate; . |
321429-92-9 | 500mg |
€678.60 | 2024-08-02 |
Methyl 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzenecarboxylate Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on Methyl 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzenecarboxylate
Methyl 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzenecarboxylate (CAS No. 321429-92-9): A Comprehensive Overview
Methyl 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzenecarboxylate, identified by its CAS number 321429-92-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of both thiazole and fluorophenyl moieties in its structure imparts unique properties that make it a valuable candidate for further investigation in drug discovery and development.
The structural framework of Methyl 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzenecarboxylate consists of a benzenecarboxylate moiety linked to a thiazole ring, which is further substituted with a 4-fluorophenyl group. This particular arrangement of functional groups has been shown to contribute to the compound's interaction with various biological targets, making it a promising candidate for therapeutic applications. The fluorine atom in the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design.
In recent years, there has been growing interest in the development of novel compounds based on thiazole derivatives due to their wide range of biological activities. Thiazole compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in Methyl 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzenecarboxylate suggests that it may possess similar bioactivities, although further studies are needed to confirm these hypotheses.
The synthesis of Methyl 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzenecarboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include the formation of the thiazole ring followed by its coupling with the benzenecarboxylate group. The introduction of the 4-fluorophenyl substituent is often achieved through nucleophilic aromatic substitution or other coupling reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve the efficiency and selectivity of these transformations.
The pharmacological potential of Methyl 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzenecarboxylate has been explored in several preclinical studies. These studies have indicated that the compound may interact with various enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that it may inhibit certain kinases or modulate ion channels, which could have therapeutic implications in conditions such as cancer or neurodegenerative diseases. However, more extensive research is required to fully elucidate its mechanism of action and potential side effects.
In the context of drug discovery, Methyl 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzenecarboxylate represents an example of how structural modifications can lead to the identification of novel bioactive molecules. The combination of computational chemistry and high-throughput screening techniques has accelerated the process of identifying promising candidates like this one. By leveraging these approaches, researchers can rapidly assess the binding affinity and pharmacokinetic properties of new compounds, thereby streamlining the drug development pipeline.
The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence often enhances the binding affinity between a drug molecule and its target receptor. In Methyl 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzenecarboxylate, the fluorine atom is strategically positioned to interact with hydrophobic pockets on biological targets, thereby improving the compound's efficacy. This underscores the importance of fluorine chemistry in modern drug design and highlights why compounds like this are under intense scrutiny by medicinal chemists.
Ongoing research into Methyl 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzenecarboxylate aims to optimize its pharmacological profile through structure-based drug design. By understanding how different substituents influence its biological activity, researchers can develop analogs with improved potency and reduced toxicity. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications.
The future prospects for Methyl 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzenecarboxylate are promising given its unique structural features and potential bioactivities. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that target them effectively. This compound serves as a testament to the power of interdisciplinary research in uncovering new therapeutic strategies.
321429-92-9 (Methyl 4-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzenecarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)